Cas no 1904409-45-5 (4-4-(pyridine-4-carbonyl)piperazin-1-yl-1lambda6-thiane-1,1-dione)

• Product Name: 4-4-(pyridine-4-carbonyl)piperazin-1-yl-1lambda6-thiane-1,1-dione
• CAS No: 1904409-45-5
• MF: C₁₅H₂₁N₃O₃S
• MW: 323.41054224968
• CID: 5948955
• PubChem ID: 92129703
• Update Time: 2025-05-20

4-4-(pyridine-4-carbonyl)piperazin-1-yl-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-4-(pyridine-4-carbonyl)piperazin-1-yl-1lambda6-thiane-1,1-dione
• [4-(1,1-dioxothian-4-yl)piperazin-1-yl]-pyridin-4-ylmethanone
• 1904409-45-5
• 4-[4-(pyridine-4-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione
• (4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)(pyridin-4-yl)methanone
• F6524-6172
• AKOS025390806

• Inchi： 1S/C15H21N3O3S/c19-15(13-1-5-16-6-2-13)18-9-7-17(8-10-18)14-3-11-22(20,21)12-4-14/h1-2,5-6,14H,3-4,7-12H2
• InChI Key： WLZQRNLJWJRUGO-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N1CCN(C(C2C=CN=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 323.13036271g/mol
• Monoisotopic Mass: 323.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 4-4-(pyridine-4-carbonyl)piperazin-1-yl-1lambda6-thiane-1,1-dione

Professional Introduction to Compound with CAS No. 1904409-45-5 and Product Name: 4-4-(pyridine-4-carbonyl)piperazin-1-yl-1lambda6-thiane-1,1-dione

The compound with the CAS number 1904409-45-5 and the product name 4-4-(pyridine-4-carbonyl)piperazin-1-yl-1lambda6-thiane-1,1-dione represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in pharmaceutical research and drug development. The molecular structure incorporates a pyridine-4-carbonyl moiety linked to a piperazin ring, further connected to a thiane backbone, which imparts distinct chemical and pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of the pyridine moiety in this compound not only enhances its solubility and bioavailability but also introduces potential binding interactions with biological targets. Pyridine derivatives are well-documented for their role in various pharmacological mechanisms, including enzyme inhibition and receptor modulation. The piperazin ring, known for its ability to form stable hydrogen bonds, further contributes to the compound's binding affinity and selectivity.

The thiane component of the molecule adds an additional layer of complexity, offering unique reactivity and functionalization possibilities. Thiane-based structures have been explored in the development of antimicrobial and anti-inflammatory agents due to their ability to interact with biological membranes and disrupt pathogenic processes. The dione functionality at the terminus of the molecule provides a site for further chemical modifications, enabling the synthesis of analogs with tailored pharmacokinetic profiles.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in addressing neurological disorders. The combination of the pyridine, piperazin, and thiane moieties suggests a multifaceted interaction with neurological targets, such as neurotransmitter receptors and ion channels. Preliminary studies indicate that derivatives of this compound may exhibit neuroprotective effects by modulating key signaling pathways involved in neurodegeneration. These findings align with the growing interest in developing small-molecule inhibitors that can slow down or reverse cognitive decline associated with aging and neurodegenerative diseases.

The structural complexity of 4-4-(pyridine-4-carbonyl)piperazin-1-yl-1lambda6-thiane-1,1-dione also makes it a valuable scaffold for computational chemistry and molecular modeling studies. Advanced computational techniques have been employed to predict the binding affinity and mode of interaction between this compound and potential biological targets. These simulations have provided insights into the key pharmacophoric elements responsible for its activity, guiding the optimization process towards more potent and selective drug candidates.

Furthermore, the compound's stability under various conditions has been assessed through rigorous analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have confirmed the structural integrity of the molecule and its suitability for further synthetic manipulations. The thermal stability profile has also been evaluated, ensuring that the compound remains viable under standard storage conditions, which is crucial for both laboratory research and potential industrial applications.

The synthesis of 4-4-(pyridine-4-carbonyl)piperazin-1-yl-1lambda6-thiane-1,1-dione involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include condensation reactions between pyridine derivatives and piperazine intermediates, followed by thianation reactions to introduce the thiane moiety. Catalytic methods have been explored to enhance reaction efficiency and minimize byproduct formation. These synthetic strategies reflect contemporary trends in organic chemistry towards sustainable and scalable production methods.

From a regulatory perspective, compliance with Good Manufacturing Practices (GMP) is essential for compounds intended for pharmaceutical use. The synthesis and purification processes for 4-4-(pyridine-4-carbonyl)piperazin-1-yl-1lambda6-thiane-1,1-dione have been designed to meet stringent quality control standards. Analytical testing protocols have been established to monitor critical parameters such as impurity profiles, residual solvents, and heavy metal content throughout the manufacturing process.

The potential therapeutic applications of this compound extend beyond neurological disorders. Preliminary data suggest that it may also exhibit anti-cancer properties by inhibiting key signaling pathways involved in tumor growth and metastasis. The ability of the pyridine, piperazin, and thiane moieties to interact with both intracellular targets and extracellular matrices makes it a promising candidate for developing multi-targeted therapies.

Future research directions include exploring derivative structures that enhance bioavailability while maintaining or improving pharmacological activity. Computational modeling will continue to play a crucial role in identifying novel analogs through virtual screening approaches. Additionally, preclinical studies are planned to evaluate the safety profile and efficacy of this compound in animal models before progressing to human clinical trials.

In conclusion,4-4-(pyridine-4-carbonyl)piperazin-1-yl-lambda6-thiane-lambda6-thione-dione (CAS No: 1904409455) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features offer opportunities for developing novel therapeutic agents through rational drug design principles supported by advanced computational techniques.